molecular formula C19H22N4O4S B2603353 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide CAS No. 923245-52-7

2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide

Cat. No. B2603353
CAS RN: 923245-52-7
M. Wt: 402.47
InChI Key: STNRTGUPWGDYDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
BenchChem offers high-quality 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

  • The compound plays a role in heterocyclic synthesis, especially in the creation of thiazole and imidazole derivatives. These heterocyclic compounds have broad applications, particularly in pharmaceutical chemistry (Hunnur, Latthe, & Badami, 2005).

Synthesis of 1H-imidazole 3-oxides

  • It is used in the synthesis of optically active 1H-imidazole 3-oxides, which are crucial for developing chiral molecules. These compounds find applications in stereoselective synthesis, a key area in medicinal chemistry (Jasiński, Mlostoń, Linden, & Heimgartner, 2008).

Anticancer Agent Metabolism

  • In the study of the metabolism of antiangiogenic agents, this compound has been a focus, particularly in understanding the metabolic pathways in medicinal chemistry (Kim et al., 2005).

Anticonvulsant Activity

  • This compound has been studied for its potential in anticonvulsant activity, contributing to the development of new therapeutic agents in neuropharmacology (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Antibacterial Agents

QSAR Studies

  • The compound is involved in quantitative structure-activity relationship (QSAR) studies, aiding in the design of molecules with desired biological activity (Shah, Desai, Awasthi, & Saxena, 2001).

pKa Determination

  • Its derivatives have been used in studies for determining pKa values, which is crucial in drug design and understanding the behavior of pharmaceuticals in different environments (Duran & Canbaz, 2013).

Antitumor Activity

  • The compound's derivatives have shown potential in antitumor activity, contributing to oncological drug research and development (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory Activity

  • It has been a subject in the synthesis and evaluation of anti-inflammatory agents, indicating its importance in developing treatments for inflammatory diseases (Bhor & Sable, 2022).

properties

IUPAC Name

2-[2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-cyclopropylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N4O4S/c1-12(25)13-2-4-14(5-3-13)22-18(27)11-28-19-20-8-16(10-24)23(19)9-17(26)21-15-6-7-15/h2-5,8,15,24H,6-7,9-11H2,1H3,(H,21,26)(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STNRTGUPWGDYDW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC3CC3)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-acetylphenyl)-2-({1-[(cyclopropylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.